Cas no 1866316-07-5 (6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid)

• Product Name: 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid
• CAS No: 1866316-07-5
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 6245879
• PubChem ID: 131062245
• Update Time: 2025-05-20

6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid
• EN300-1449685
• 6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylicacid
• 6-Methyl-2-[(prop-2-yn-1-yloxy)amino]pyrimidine-4-carboxylic acid
• 1866316-07-5

• Inchi： 1S/C9H9N3O3/c1-3-4-15-12-9-10-6(2)5-7(11-9)8(13)14/h1,5H,4H2,2H3,(H,13,14)(H,10,11,12)
• InChI Key： HTOJMBUEMMOGIX-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1=NC(C(=O)O)=CC(C)=N1

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.3Ų

Additional information on 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid

Introduction to 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid (CAS No. 1866316-07-5)

6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1866316-07-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The unique structural features of this molecule, including its methyl, propargyl, and amino substituents, contribute to its distinctive chemical properties and make it a subject of interest for further investigation.

The molecular structure of 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid consists of a pyrimidine core with various functional groups attached. The presence of a propargyl group (prop-2-yn) at the 2-position and an amino group at the 4-position introduces reactive sites that can be exploited for chemical modifications and biological interactions. Additionally, the carboxylic acid moiety at the 4-position provides another site for further functionalization, making this compound a versatile scaffold for drug discovery.

In recent years, there has been growing interest in developing novel pyrimidine derivatives as potential therapeutic agents. Pyrimidine-based compounds have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The structural motif of 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid aligns with this trend, as it combines multiple pharmacophoric elements that are known to enhance biological activity.

One of the key aspects that make this compound intriguing is its potential to interact with biological targets through multiple binding sites. The propargyl group can participate in Michael addition reactions, while the amino group can engage in hydrogen bonding interactions. These features suggest that 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid may exhibit a broad spectrum of biological activities. For instance, it could be designed to inhibit enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. A notable example is the development of nucleoside analogs that mimic natural nucleosides and interfere with viral replication. The structural similarity between 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid and known antiviral agents suggests that it may have similar mechanisms of action. This hypothesis warrants further exploration through in vitro and in vivo studies.

The synthesis of 6-methyl-2-(prop-2-yn-1-yloxy)aminopyrimidine-4-carboxylic acid presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are required to construct the pyrimidine core and introduce the various functional groups with high precision. Techniques such as palladium-catalyzed cross-coupling reactions may be employed to form the propargyl linkage, while nucleophilic substitution reactions could be used to introduce the amino group.

In addition to its synthetic challenges, the handling and characterization of this compound require specialized equipment and expertise. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming the identity and purity of 6-methyl-2-(prop-2-yloxy)aminopyrimidine -4-carboxylic acid. These analytical techniques provide detailed information about its molecular structure and help ensure that it meets the required quality standards for further research.

The pharmacological evaluation of 6-methyl - 2-(prop - 2 - yn - 1 - yloxy)aminopyrimidine -4-carboxylic acid is another critical aspect that needs to be addressed. In vitro assays can be used to assess its interaction with target proteins or enzymes, while cell-based assays can evaluate its cytotoxicity and other biological effects. These studies will provide valuable insights into its potential therapeutic applications.

One promising area of research is the development of 6-methyl - 2 -(prop - 2 - yn - 1 - yloxy)aminopyrimidine -4-carboxylic acid as an antitumor agent. Pyrimidine derivatives have been extensively studied for their ability to inhibit tumor growth by targeting specific pathways involved in cancer progression. The unique structural features of this compound may allow it to interact with cancer-related proteins or enzymes in a novel way, offering a new approach to cancer therapy.

Another potential application is in the treatment of inflammatory diseases. Inflammatory processes are often associated with dysregulation of signaling pathways that involve pyrimidine nucleotides. By modulating these pathways, 6-methyl - 2 -(prop - 2 - yn - 1 - yloxy)aminopyrimidine -4-carboxylic acid could potentially reduce inflammation and alleviate symptoms associated with conditions such as rheumatoid arthritis or inflammatory bowel disease.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. 6-methyl - 2 -(prop - 2 - yn - 1 - yloxy)aminopyrimidine -4-carboxylic acid represents an early stage in this process, but its promising characteristics make it a valuable candidate for further investigation. Future studies will focus on optimizing its chemical structure, improving its pharmacological properties, and evaluating its safety and efficacy in preclinical models.

In conclusion,6-methyl - (prop – 21 – ynoxy ) amino py rimid ine – car boxy lic ac id (CAS No . )186 – – – – – – – – – – – – – has significant potential as a therapeutic agent . Its unique structural features and diverse biological activities make it an attractive target for further research . As our understanding grows , we can expect more discoveries related to this fascinating compound , contributing to advancements in pharmaceutical science . p > article > response >